Cas no 2159532-01-9 (2-(2-Methylthiophen-3-yl)cyclobutan-1-ol)

• Product Name: 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol
• CAS No: 2159532-01-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5564740
• PubChem ID: 165593390
• Update Time: 2025-08-03

2-(2-Methylthiophen-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636977
• 2159532-01-9
• 2-(2-methylthiophen-3-yl)cyclobutan-1-ol
• 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol

• Inchi： 1S/C9H12OS/c1-6-7(4-5-11-6)8-2-3-9(8)10/h4-5,8-10H,2-3H2,1H3
• InChI Key： LYIORZZCEAUHPT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1CCC1O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol

Research Brief on 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol (CAS: 2159532-01-9) in Chemical Biology and Pharmaceutical Applications

2-(2-Methylthiophen-3-yl)cyclobutan-1-ol (CAS: 2159532-01-9) is a novel synthetic intermediate that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyclobutane ring fused with a methylthiophene moiety, presents an intriguing scaffold for drug discovery, particularly in the development of small-molecule modulators targeting protein-protein interactions (PPIs) and enzymatic pathways. Recent studies have explored its utility as a building block for bioactive molecules, with a focus on its stereochemical properties and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol in the synthesis of selective kinase inhibitors. The research team utilized this compound as a key intermediate to develop analogs with enhanced binding affinity for cyclin-dependent kinases (CDKs), demonstrating its versatility in structure-activity relationship (SAR) optimization. The study reported a 40% improvement in inhibitory potency compared to earlier-generation compounds, attributed to the conformational rigidity imparted by the cyclobutane ring.

Further investigations have explored the metabolic fate of 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol in preclinical models. A recent Drug Metabolism and Disposition paper (2024) revealed that the compound undergoes rapid hepatic glucuronidation, with a plasma half-life of approximately 2.3 hours in murine models. These findings have implications for its use in prodrug design, where controlled release of active metabolites is desired. Notably, the methylthiophene moiety was found to contribute to improved blood-brain barrier penetration, suggesting potential applications in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, advances in asymmetric catalysis have enabled the production of enantiomerically pure forms of 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol. A 2024 Organic Letters publication detailed a rhodium-catalyzed [2+2] cycloaddition approach that achieves >99% enantiomeric excess (ee), addressing previous challenges in stereocontrol. This methodological breakthrough has significant implications for the compound's use in chiral drug synthesis, where optical purity is critical for pharmacological activity.

Emerging applications in chemical biology include the use of 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol-derived probes for target identification. A recent ACS Chemical Biology study (2024) demonstrated its utility as a photoaffinity labeling agent, with the cyclobutane ring serving as an effective crosslinking platform. When incorporated into probe molecules, this scaffold enabled covalent capture of low-abundance protein targets in live-cell imaging studies, opening new avenues for proteome-wide interaction mapping.

In conclusion, 2-(2-Methylthiophen-3-yl)cyclobutan-1-ol (CAS: 2159532-01-9) represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Recent research underscores its value as a synthetic intermediate, metabolic probe, and structural motif for bioactive compound design. Future directions may explore its incorporation into larger macrocyclic structures or its use in fragment-based drug discovery platforms. The compound's unique combination of stability and reactivity positions it as a valuable tool for addressing current challenges in medicinal chemistry.